6-amino-1-(4-chlorophenyl)-2-oxo-4-(1H-1,2,4-triazol-1-ylmethyl)-1,2-dihydro-5-pyrimidinecarbonitrile

Specification

• CAS No.: 338418-82-9
• Molecular Formula: C14H10ClN7O
• Molecular Weight: 327.73 g/mol
• IUPAC Name: 6-amino-1-(4-chlorophenyl)-2-oxo-4-(1,2,4-triazol-1-ylmethyl)pyrimidine-5-carbonitrile
• Standard InChI: InChI=1S/C14H10ClN7O/c15-9-1-3-10(4-2-9)22-13(17)11(5-16)12(20-14(22)23)6-21-8-18-7-19-21/h1-4,7-8H,6,17H2
• Standard InChI Key: WFNNTEWBUJMZOD-UHFFFAOYSA-N
• SMILES: C1=CC(=CC=C1N2C(=C(C(=NC2=O)CN3C=NC=N3)C#N)N)Cl
• Canonical SMILES: C1=CC(=CC=C1N2C(=C(C(=NC2=O)CN3C=NC=N3)C#N)N)Cl

Introduction

Chemical Identity and Structure

Basic Identification

6-amino-1-(4-chlorophenyl)-2-oxo-4-(1H-1,2,4-triazol-1-ylmethyl)-1,2-dihydro-5-pyrimidinecarbonitrile is a complex heterocyclic compound with various functional groups that contribute to its potential biological activity. The compound is classified as a pyrimidine derivative, a class of compounds known for their diverse pharmacological properties.

The compound is uniquely identified through several standardized identifiers as shown in Table 1:

Parameter	Information
CAS Number	338418-82-9
Molecular Formula	C14H10ClN7O
Molecular Weight	327.73 g/mol
Product Code	4F-056 (Key Organics)

Table 1: Identification parameters of 6-amino-1-(4-chlorophenyl)-2-oxo-4-(1H-1,2,4-triazol-1-ylmethyl)-1,2-dihydro-5-pyrimidinecarbonitrile

Structural Features

The molecular structure of this compound contains several key functional groups that are integral to its chemical behavior and potential biological activity:

• A pyrimidine ring system forming the core structure

• A chlorophenyl group attached to nitrogen at position 1

• A triazole ring connected via a methyl linker at position 4

• An amino group at position 6

• A nitrile (cyano) group at position 5

• A carbonyl group at position 2

These structural elements create a complex three-dimensional architecture with multiple potential sites for interaction with biological targets.

Physical and Chemical Properties

Chemical Reactivity

The chemical reactivity of 6-amino-1-(4-chlorophenyl)-2-oxo-4-(1H-1,2,4-triazol-1-ylmethyl)-1,2-dihydro-5-pyrimidinecarbonitrile is determined by its various functional groups:

• The amino group can participate in hydrogen bonding and nucleophilic reactions

• The nitrile group can undergo hydrolysis and reduction reactions

• The carbonyl group is susceptible to nucleophilic attack

• The triazole ring can participate in various coordination and hydrogen bonding interactions

These reactive sites provide multiple opportunities for chemical modifications and structural optimization in drug discovery efforts.

Synthesis and Characterization

Synthetic Approaches

The synthesis of 6-amino-1-(4-chlorophenyl)-2-oxo-4-(1H-1,2,4-triazol-1-ylmethyl)-1,2-dihydro-5-pyrimidinecarbonitrile typically involves multiple steps, requiring careful control of reaction conditions and purification procedures. The synthesis generally includes formation of both the pyrimidine and triazole ring systems through sequential chemical transformations.

Modern synthetic approaches may employ advanced techniques to improve yield and purity:

• Microwave-assisted synthesis to reduce reaction times and increase yields

• Solvent-free conditions to promote greener chemistry approaches

• Catalytic methods to enhance selectivity and efficiency of key transformation steps

• Convergent synthetic strategies to assemble complex structural elements efficiently

These methodologies help overcome challenges associated with the construction of complex heterocyclic systems and functional group compatibility.

Analytical Characterization

Comprehensive characterization of 6-amino-1-(4-chlorophenyl)-2-oxo-4-(1H-1,2,4-triazol-1-ylmethyl)-1,2-dihydro-5-pyrimidinecarbonitrile is essential to confirm its structure and purity. Multiple analytical techniques are typically employed:

• Nuclear Magnetic Resonance (NMR) spectroscopy to elucidate the structural connectivity and confirm the presence of key functional groups

• Infrared (IR) spectroscopy to identify characteristic functional group absorptions such as the nitrile, amino, and carbonyl groups

• Mass spectrometry to confirm the molecular weight and fragmentation pattern

• X-ray crystallography for definitive three-dimensional structural determination

• High-Performance Liquid Chromatography (HPLC) for purity assessment

These analytical approaches provide complementary information that collectively establishes the identity and quality of the synthesized compound.

Biological Activity and Applications

Research Applications

Current research on 6-amino-1-(4-chlorophenyl)-2-oxo-4-(1H-1,2,4-triazol-1-ylmethyl)-1,2-dihydro-5-pyrimidinecarbonitrile focuses primarily on exploring its potential in various therapeutic areas:

• Oncology: Investigation of anti-proliferative effects against cancer cell lines

• Neurology: Evaluation of neuroprotective or neuromodulatory properties

• Structure-activity relationship (SAR) studies: Synthesis of structural analogs to identify optimal pharmacophore features

• Medicinal chemistry: Using the compound as a template for developing more effective drugs

These research directions leverage the compound's unique structural features to address unmet medical needs and advance drug discovery efforts.

Supplier	Location	Product Code
Key Organics Limited/Bionet Research	United Kingdom	4F-056
Matrix Scientific	United States	Not Specified
Vulcan Chemical	Not Specified	VC1732987

Table 2: Commercial suppliers of 6-amino-1-(4-chlorophenyl)-2-oxo-4-(1H-1,2,4-triazol-1-ylmethyl)-1,2-dihydro-5-pyrimidinecarbonitrile

These suppliers typically provide the compound with appropriate documentation, including certificates of analysis and safety data sheets.